2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanamine

• IUPAC Name: 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanamine
• InChI: InChI=1S/C8H13NO2S2/c1-13(10,11)5-3-9-6-8-2-4-12-7-8/h2,4,7,9H,3,5-6H2,1H3
• InChI Key: XRSYMBYSAIHXAD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCNCC1=CSC=C1
• Molecular Formula: C8H13NO2S2
• Molecular Weight: 219.3 g/mol

Description

2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanamine, also known as 2-MeS-Methylphenidate, is a chemical compound that belongs to the phenethylamine family. It is a derivative of methylphenidate, a commonly used medication for attention deficit hyperactivity disorder (ADHD). 2-MeS-Methylphenidate has been synthesized and studied for its potential as a research chemical due to its unique properties and potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate is similar to that of other stimulant medications. It blocks the reuptake of dopamine and norepinephrine in the brain, leading to an increase in their levels. This results in improved cognitive function, increased alertness, and a reduction in fatigue.
Biochemical and Physiological Effects
Studies have shown that 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate can increase extracellular dopamine and norepinephrine levels in the brain. It has also been shown to increase heart rate and blood pressure, which are common side effects of stimulant medications. In addition, it has been shown to improve cognitive function and attention in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate in lab experiments is its high potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the effects of dopamine on the brain. However, its potential for abuse and addiction is a major limitation, and researchers must take precautions to ensure that it is used safely and responsibly.

Future Directions

There is still much to learn about the potential applications of 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate in the field of neuroscience. Future research could investigate its potential as a treatment for other disorders such as depression and anxiety. In addition, more studies are needed to fully understand its mechanism of action and potential side effects. Overall, 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate is a promising research chemical that could have a significant impact on the field of neuroscience in the future.

Synthesis Methods

The synthesis of 2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate involves the reaction of thiophen-3-ylmethylamine with 2-methylsulfonylphenylacetic acid in the presence of a coupling agent such as HATU or EDCI. The reaction is carried out under basic conditions and the resulting product is purified by column chromatography.

Scientific Research Applications

2-methylsulfonyl-N-(thiophen-3-ylmethyl)ethanaminephenidate has been used in various scientific research studies to investigate its potential as a tool for studying the central nervous system. It has been shown to have a high affinity for the dopamine transporter and can increase the release of dopamine and norepinephrine in the brain. This makes it a potential candidate for the treatment of ADHD, depression, and other related disorders.